Cas no 14055-49-3 (Benzene,pentafluoro[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenoxy]- (9CI))

Benzene,pentafluoro[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenoxy]- (9CI) structure
14055-49-3 structure
Product Name:Benzene,pentafluoro[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenoxy]- (9CI)
CAS No:14055-49-3
MF:C13F12O
MW:400.119345664978
CID:168660
PubChem ID:297564
Update Time:2025-04-19

Benzene,pentafluoro[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenoxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,pentafluoro[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenoxy]- (9CI)
    • 1,2,3,4,5-pentafluoro-6-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenoxy]benzene
    • DTXSID80305005
    • SCHEMBL6432852
    • 14055-49-3
    • NSC-168747
    • NSC168747
    • Inchi: 1S/C13F12O/c14-2-1(13(23,24)25)3(15)8(20)11(7(2)19)26-12-9(21)5(17)4(16)6(18)10(12)22
    • InChI Key: SKPVXZUSPQFOCL-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C(F)(F)F)F)F)OC1C(=C(C(=C(C=1F)F)F)F)F)F

Computed Properties

  • Exact Mass: 399.9757
  • Monoisotopic Mass: 399.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.728
  • Boiling Point: 181°Cat760mmHg
  • Flash Point: 69.6°C
  • Refractive Index: 1.412
  • PSA: 9.23

Benzene,pentafluoro[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenoxy]- (9CI) Related Literature

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